2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate

• IUPAC Name: [2-(2-chloro-5-fluoroanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C13H8BrClFNO4/c14-11-4-3-10(21-11)13(19)20-6-12(18)17-9-5-7(16)1-2-8(9)15/h1-5H,6H2,(H,17,18)
• InChI Key: PHXPQZJUJWZNCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC(=O)COC(=O)C2=CC=C(O2)Br)Cl
• Molecular Formula: C13H8BrClFNO4
• Molecular Weight: 376.56 g/mol

Description

2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CFA, and it is a member of the furanocarboxylic acid family. CFA has been shown to have a range of biochemical and physiological effects, and it is believed to have potential therapeutic applications in a variety of disease states.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Analogues : Novel biphenyl ester derivatives, including those related to 2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate, have been synthesized for potential pharmaceutical uses. These compounds have shown significant anti-tyrosinase activities, comparable to standard inhibitors, suggesting their utility in medical applications (Kwong et al., 2017).
• Crystal Structure Analysis : Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a compound with structural similarities, was characterized using various analytical techniques, including single-crystal X-ray diffraction, indicating its potential for further chemical and pharmaceutical studies (Sapnakumari et al., 2014).

Potential Biological Activities

• Anticancer Agents : Research into the structure-activity relationship of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate analogues has identified compounds with low micromolar cytotoxicity against a range of hematologic and solid tumor cells. This suggests the potential of such compounds, including those structurally related to 2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate, as anticancer agents (Das et al., 2009).

Chemical Properties and Reactions

• Electrocatalytic Carboxylation : An electrochemical procedure for the carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquid to produce 6-aminonicotinic acid was investigated, demonstrating the potential for environmentally friendly synthesis methods applicable to related compounds (Feng et al., 2010).

Antipathogenic Activity

• Synthesis and Antipathogenic Activity : Thiourea derivatives, including acylthioureas, have been synthesized and evaluated for their interaction with bacterial cells, showing significant anti-pathogenic activity. This research indicates the potential for developing novel antimicrobial agents with antibiofilm properties, relevant to the chemical class of 2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate (Limban et al., 2011).